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Compound of Interest

Compound Name: 7-Iodohept-2-yne

Cat. No.: B14463455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis of 7-iodohept-2-yne, a

valuable building block in organic chemistry. The document details a reliable synthetic protocol,

presents key quantitative data in a structured format, and includes a visualization of the

experimental workflow.

Introduction
7-Iodohept-2-yne is a chemical intermediate with the molecular formula C₇H₁₁I and a

molecular weight of 222.07 g/mol . Its structure features a seven-carbon chain with an internal

alkyne between carbons 2 and 3, and a terminal iodine atom at position 7. This bifunctional

nature makes it a versatile reagent in a variety of chemical transformations, including cross-

coupling reactions and the introduction of functionalized alkyl chains in the synthesis of more

complex molecules.

Synthetic Approach
The most common and efficient method for the synthesis of 7-iodohept-2-yne is through the

iodination of the corresponding primary alcohol, hept-2-yn-1-ol. This transformation is typically

achieved using an Appel-type reaction, which involves the use of triphenylphosphine (PPh₃)

and iodine (I₂). This method is known for its mild reaction conditions and good yields.
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The following table summarizes the key quantitative data for the starting material and the final

product.

Property
Hept-2-yn-1-ol (Starting
Material)

7-Iodohept-2-yne (Product)

CAS Number 1002-36-4[1] 70396-14-4[2]

Molecular Formula C₇H₁₂O C₇H₁₁I

Molecular Weight 112.17 g/mol [1] 222.07 g/mol

Boiling Point 85-87 °C (15 mmHg) Not available

Density 0.862 g/mL Not available

Appearance Colorless liquid Not available

Experimental Protocol
The following protocol is a detailed methodology for the synthesis of 7-iodohept-2-yne from

hept-2-yn-1-ol.

Materials:

Hept-2-yn-1-ol

Triphenylphosphine (PPh₃)

Imidazole

Iodine (I₂)

Dichloromethane (DCM)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve hept-2-yn-1-ol, triphenylphosphine (1.5 equivalents), and imidazole (2.0

equivalents) in anhydrous dichloromethane.

Addition of Iodine: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution

of iodine (1.5 equivalents) in dichloromethane to the flask with stirring. The reaction is

exothermic, and the addition should be controlled to maintain the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of sodium thiosulfate. Stir until the brown color of the iodine disappears.

Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Wash

the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product is purified by flash column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent to afford pure 7-iodohept-2-yne.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the synthesis of 7-iodohept-2-
yne.
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Caption: Experimental workflow for the synthesis of 7-Iodohept-2-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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